N-{2-[(3-methoxyphenyl)amino]-1-methyl-2-oxoethyl}-2-furamide

• IUPAC Name: N-[1-(3-methoxyanilino)-1-oxopropan-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O4/c1-10(16-15(19)13-7-4-8-21-13)14(18)17-11-5-3-6-12(9-11)20-2/h3-10H,1-2H3,(H,16,19)(H,17,18)
• InChI Key: IMJIMHFQXXSEEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)OC)NC(=O)C2=CC=CO2
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

“N-{2-[(3-methoxyphenyl)amino]-1-methyl-2-oxoethyl}-2-furamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Antiprotozoal Agents

Research has shown that compounds related to N-{2-[(3-methoxyphenyl)amino]-1-methyl-2-oxoethyl}-2-furamide exhibit strong DNA affinities and potent in vitro activities against protozoal infections. For example, a study by Ismail et al. (2004) synthesized a series of diamidines from similar furan compounds, demonstrating excellent in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, which are responsible for sleeping sickness and malaria, respectively. These compounds were found to cure trypanosomal infections in mouse models, highlighting their potential as antiprotozoal agents (Ismail et al., 2004).

Chemical Synthesis and Characterization

Another aspect of research focuses on the synthesis and characterization of novel compounds derived from N-{2-[(3-methoxyphenyl)amino]-1-methyl-2-oxoethyl}-2-furamide. Hassan et al. (2014) synthesized a range of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives via the reaction of related compounds with hydrazine hydrate, which were then screened for their cytotoxic activity against Ehrlich Ascites Carcinoma cells. This study demonstrates the compound's utility in generating new molecules with potential therapeutic applications (Hassan et al., 2014).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Unfortunately, the mechanism of action for “N-{2-[(3-methoxyphenyl)amino]-1-methyl-2-oxoethyl}-2-furamide” is not documented in the literature.